Cas no 90434-16-5 (1-(BROMOMETHYL)-2-METHOXY-4-NITROBENZENE)

• Product Name: 1-(BROMOMETHYL)-2-METHOXY-4-NITROBENZENE
• CAS No: 90434-16-5
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD09264030
• CID: 1006410
• PubChem ID: 11218814
• Update Time: 2025-04-20

1-(BROMOMETHYL)-2-METHOXY-4-NITROBENZENE Chemical and Physical Properties

Names and Identifiers

• 1-(BROMOMETHYL)-2-METHOXY-4-NITROBENZENE
• 1-bromomethyl-2-methoxy-4-nitrobenzene
• 2-METHOXY-4-NITROBENZYL BROMIDE
• Benzene,1-(bromomethyl)-2-methoxy-4-nitro
• Benzene, 1-(bromomethyl)-2-methoxy-4-nitro-
• AQTWRBIMELKBOF-UHFFFAOYSA-N
• MFCD09264030
• 90434-16-5
• AB50449
• DTXSID50459140
• EN300-195532
• Y14735
• SCHEMBL4518437
• DB-201176

• MDL： MFCD09264030
• Inchi： 1S/C8H8BrNO3/c1-13-8-4-7(10(11)12)3-2-6(8)5-9/h2-4H,5H2,1H3
• InChI Key： AQTWRBIMELKBOF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.96900
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.02150